![molecular formula C8H7N3O2 B2769736 2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid CAS No. 2231673-41-7](/img/structure/B2769736.png)
2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid” is a nitrogen-containing heterocycle . It’s a derivative of pyrazolopyridines, which are known for their significant bioactive properties and are used in the discovery of potent agents in pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives has been achieved through various methods . One approach involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst . This method involves a sequential opening/closing cascade reaction and offers several advantages, including room temperature conditions, short reaction time, and operational simplicity .Scientific Research Applications
Functionalization and Theoretical Studies
Research into compounds structurally similar to 2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid has demonstrated their potential in various functionalization reactions, contributing significantly to heterocyclic chemistry. For instance, the transformation of 1H-pyrazole-3-carboxylic acids into corresponding carboxamide and imidazo derivatives through reactions with diamines showcases the reactivity and versatility of these compounds in creating structurally diverse molecules, which is crucial for drug discovery and material science (Yıldırım et al., 2005).
Library of Fused Pyridine Derivatives
The synthesis of a library of fused pyridine-4-carboxylic acids, including pyrazolo[3,4-b]pyridines, emphasizes the compound's role in generating diverse heterocyclic frameworks. These libraries are foundational in combinatorial chemistry, aiding in the rapid development of molecules with potential therapeutic applications. The adaptability of these compounds to undergo standard combinatorial transformations highlights their importance in medicinal chemistry and drug development (Volochnyuk et al., 2010).
Spectroscopic and Theoretical Insights
The detailed spectroscopic analysis of compounds similar to 2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid offers insights into their structural and vibrational characteristics. This is pivotal for understanding the electronic and structural properties of such compounds, which are essential for designing molecules with desired physical and chemical properties. Theoretical studies, including density functional theory (DFT), provide a deeper understanding of the molecular structure, aiding in the design of compounds with specific functions (Bahgat et al., 2009).
Biomedical Applications
The review of over 300,000 1H-pyrazolo[3,4-b]pyridines, which includes compounds structurally similar to 2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid, has revealed a broad spectrum of biomedical applications. These compounds have been explored for their potential in treating various diseases, showcasing the importance of this class of compounds in therapeutic development. The synthesis and modification of these compounds are critical for the advancement of medicinal chemistry and pharmacology (Donaire-Arias et al., 2022).
Antibacterial Screening
The synthesis and evaluation of pyrazolo[3,4-b]pyridine derivatives for antibacterial activity demonstrate the potential of these compounds in addressing the need for new antibiotics. Some derivatives have shown promising activity against various bacterial strains, indicating the role of these compounds in developing new antibacterial agents. This research contributes to the ongoing search for effective solutions to combat antibiotic resistance, a major global health challenge (Maqbool et al., 2014).
Mechanism of Action
Target of Action
Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds to which this compound belongs, have been extensively studied and are known to interact with various biological targets due to their close similarity with the purine bases adenine and guanine .
Mode of Action
It is known that the pyrazolo[3,4-b]pyridine derivatives can interact with their targets in a variety of ways, depending on the specific structure and substituents of the compound .
Biochemical Pathways
Given the structural similarity of this compound to other pyrazolo[3,4-b]pyridines, it is likely that it may interact with similar biochemical pathways .
Result of Action
It is known that pyrazolo[3,4-b]pyridine derivatives can have a variety of biological activities, depending on their specific structure and substituents .
Action Environment
It is known that factors such as ph, temperature, and the presence of other molecules can affect the activity of similar compounds .
properties
IUPAC Name |
2-methylpyrazolo[4,3-b]pyridine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-11-4-7-6(10-11)2-5(3-9-7)8(12)13/h2-4H,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFUDPPYMTQXNJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C(=N1)C=C(C=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid | |
CAS RN |
2231673-41-7 |
Source
|
Record name | 2-methyl-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.